Chloroformic Acid Chloromethyl Ester
Chloroformic Acid Chloromethyl Ester
Chloromethyl chloroformate appears as a colorless liquid with a penetrating, irritating odor. Denser than water. Contact may irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
22128-62-7
VCID:
VC0116924
InChI:
InChI=1S/C2H2Cl2O2/c3-1-6-2(4)5/h1H2
SMILES:
C(OC(=O)Cl)Cl
Molecular Formula:
C2H2Cl2O2
Molecular Weight:
128.94 g/mol
Chloroformic Acid Chloromethyl Ester
CAS No.: 22128-62-7
Reference Standards
VCID: VC0116924
Molecular Formula: C2H2Cl2O2
Molecular Weight: 128.94 g/mol
CAS No. | 22128-62-7 |
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Product Name | Chloroformic Acid Chloromethyl Ester |
Molecular Formula | C2H2Cl2O2 |
Molecular Weight | 128.94 g/mol |
IUPAC Name | chloromethyl carbonochloridate |
Standard InChI | InChI=1S/C2H2Cl2O2/c3-1-6-2(4)5/h1H2 |
Standard InChIKey | JYWJULGYGOLCGW-UHFFFAOYSA-N |
SMILES | C(OC(=O)Cl)Cl |
Canonical SMILES | C(OC(=O)Cl)Cl |
Boiling Point | 107.0 °C |
Physical Description | Chloromethyl chloroformate appears as a colorless liquid with a penetrating, irritating odor. Denser than water. Contact may irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. |
Description | Chloromethyl chloroformate appears as a colorless liquid with a penetrating, irritating odor. Denser than water. Contact may irritate skin, eyes and mucous membranes. Toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. |
Synonyms | Chloro-formic acid Chloromethyl Ester; Chloromethoxycarbonyl Chloride; Chloromethyl Carbonochloridate; Chloromethyl Chlorocarbonate; Chloromethyl Chloroformate |
PubChem Compound | 62754 |
Last Modified | Nov 11 2021 |
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